Cas no 1289388-31-3 (tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate
• CAS No: 1289388-31-3
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 2091028
• PubChem ID: 60137781
• Update Time: 2025-07-02

tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate
• tert-Butyl 4-(methyl(1-(pyrazin-2-yl)ethyl)amino)piperidine-1-carboxylate
• 4-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-piperidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-{METHYL[1-(PYRAZIN-2-YL)ETHYL]AMINO}PIPERIDINE-1-CARBOXYLATE
• AKOS015940301
• 1289388-31-3
• tert-Butyl4-(methyl(1-(pyrazin-2-yl)ethyl)amino)piperidine-1-carboxylate

• MDL： MFCD18837447
• Inchi： 1S/C17H28N4O2/c1-13(15-12-18-8-9-19-15)20(5)14-6-10-21(11-7-14)16(22)23-17(2,3)4/h8-9,12-14H,6-7,10-11H2,1-5H3
• InChI Key： KMIPOVWNURJNBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C)C(C1C=NC=CN=1)C)=O

Computed Properties

• Exact Mass: 320.22122615g/mol
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate

Research Brief on tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate (CAS: 1289388-31-3)

The compound tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate (CAS: 1289388-31-3) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the importance of this piperidine derivative as a building block for the development of novel therapeutic agents. The compound's structural features, including the pyrazine ring and the tert-butoxycarbonyl (Boc) protected piperidine moiety, make it particularly valuable for drug discovery programs targeting central nervous system disorders and infectious diseases.

In synthetic chemistry applications, researchers have developed optimized protocols for the preparation of tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system that enables the efficient N-alkylation of the piperidine nitrogen, achieving yields exceeding 85% while maintaining excellent stereoselectivity.

Pharmacological investigations have revealed that derivatives synthesized from this compound exhibit promising activity as modulators of various biological targets. Particularly noteworthy is its potential in the development of kinase inhibitors, with several research groups reporting potent and selective compounds derived from this scaffold showing activity in the low nanomolar range against specific kinase isoforms.

The compound's stability and physicochemical properties have been extensively characterized in recent preclinical studies. Data from these investigations suggest that the Boc-protected derivative offers favorable pharmacokinetic properties while serving as an effective prodrug that can be readily deprotected under physiological conditions to release active pharmacophores.

Emerging applications in radiopharmaceutical development have also been reported, where the pyrazine moiety of tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate serves as an effective chelating site for various radioisotopes. This has opened new possibilities for diagnostic imaging agents targeting neurological disorders.

Future research directions for this compound include further exploration of its structure-activity relationships, development of novel synthetic methodologies, and investigation of its potential in combination therapies. The growing body of evidence suggests that tert-butyl 4-[methyl(1-pyrazin-2-ylethyl)amino]piperidine-1-carboxylate will continue to play a significant role in medicinal chemistry research in the coming years.